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Compound of Interest

Compound Name: 1-Bromo-2,4,5-trimethylbenzene

Cat. No.: B1265819

Essential Safety and Handling Guide for 1-
Bromo-2,4,5-trimethylbenzene

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of 1-Bromo-2,4,5-trimethylbenzene (also known as 5-Bromopseudocumene) in a
laboratory setting. Adherence to these guidelines is essential for ensuring the safety of
researchers and maintaining a secure work environment.

Personal Protective Equipment (PPE)

When handling 1-Bromo-2,4,5-trimethylbenzene, which is a solid powder, the following
personal protective equipment is mandatory to minimize exposure and ensure personal safety.

[1]

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1]

o Skin Protection: Chemical-resistant gloves and protective clothing are required to prevent
skin contact.[1]

o Respiratory Protection: In situations where dust may be generated, use a dust mask (type
N95 in the US) or a patrticle filter. No specific respiratory protection is mandated under
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normal use conditions with adequate ventilation.[1]

Operational and Handling Plan

Safe handling practices are critical to prevent accidents and exposure. Operations should be
conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible. Review the Safety Data Sheet (SDS) thoroughly.

o Ventilation: Use the chemical only in a well-ventilated area. Engineering measures are
generally not required under normal use conditions.[1]

» Handling:
o Avoid all direct contact with the substance; do not get it in eyes, on skin, or on clothing.[1]
o Prevent the formation of dust.[1]
o Avoid ingestion and inhalation.[1]

o Storage: Keep containers tightly closed and stored in a dry, cool, and well-ventilated place.[1]
The substance is stable under normal conditions.[1]

» Incompatibilities: Avoid contact with strong oxidizing agents.[1]

Accidental Release and Disposal Plan

In the event of a spill or for routine disposal, the following procedures should be implemented.
Accidental Release Measures:
o Containment: For spills, soak up the material with an inert absorbent material.

o Collection: Collect the absorbed material and place it into suitable, closed containers for
disposal.
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e Ventilation: Ensure the affected area is well-ventilated.
Waste Disposal Protocol:

o Containerization: Dispose of chemical waste and contaminated materials in approved,
sealed containers.

e Labeling: Clearly label all waste containers with the chemical name and associated hazards.

o Compliance: All disposal activities must be conducted in accordance with federal, state, and
local environmental regulations. Contact a licensed professional waste disposal service to
ensure proper disposal.

Quantitative Data

The following table summarizes key quantitative physical and chemical properties for 1-Bromo-
2,4,5-trimethylbenzene. Occupational exposure limits have not been established for this
specific compound.

Property Value

Appearance Off-white Powder Solid[1]

Molecular Formula CoH11Br[1]

Molecular Weight 199.09 g/mol [1]

Melting Point 71.0-73.0°C/159.8 - 163.4 °F[1]

Boiling Point 233 -235°C/451.4 - 455 °F @ 760 mmHg[1]

Workflow for Safe Handling of 1-Bromo-2,4,5-
trimethylbenzene

The diagram below illustrates the logical workflow for the safe handling of this chemical, from
initial preparation to final disposal.
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Caption: Workflow for handling 1-Bromo-2,4,5-trimethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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